![molecular formula C12H16BrNO2S B3835738 2-bromo-6-methoxy-4-(4-thiomorpholinylmethyl)phenol](/img/structure/B3835738.png)
2-bromo-6-methoxy-4-(4-thiomorpholinylmethyl)phenol
Overview
Description
2-bromo-6-methoxy-4-(4-thiomorpholinylmethyl)phenol is a chemical compound that is commonly used in scientific research for its potential therapeutic properties. This compound is known to have a variety of biochemical and physiological effects, and its mechanism of action has been studied extensively.
Scientific Research Applications
2-bromo-6-methoxy-4-(4-thiomorpholinylmethyl)phenol has been shown to have a variety of potential therapeutic applications in scientific research. It has been studied as a potential anticancer agent, with promising results in preclinical studies. This compound has also been shown to have antibacterial and antifungal properties, and may have potential as a treatment for infectious diseases. Additionally, this compound has been studied as a potential treatment for neurological disorders, such as Alzheimer's disease and Parkinson's disease.
Mechanism of Action
The mechanism of action of 2-bromo-6-methoxy-4-(4-thiomorpholinylmethyl)phenol is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. This compound has been shown to inhibit the activity of a variety of enzymes, including tyrosinase and acetylcholinesterase. Additionally, this compound has been shown to modulate various signaling pathways, such as the MAPK/ERK pathway.
Biochemical and Physiological Effects:
This compound has a variety of biochemical and physiological effects. It has been shown to have antioxidant properties, which may contribute to its potential therapeutic effects. Additionally, this compound has been shown to have anti-inflammatory effects, which may be beneficial for the treatment of various inflammatory conditions. This compound has also been shown to have neuroprotective effects, which may be beneficial for the treatment of neurological disorders.
Advantages and Limitations for Lab Experiments
One advantage of using 2-bromo-6-methoxy-4-(4-thiomorpholinylmethyl)phenol in lab experiments is its potential therapeutic properties. This compound has been shown to have a variety of potential applications in scientific research, which may make it a useful tool for studying various diseases and conditions. However, one limitation of using this compound is its potential toxicity. Like many chemical compounds, this compound may have toxic effects at high doses, which may limit its use in certain experiments.
Future Directions
There are many potential future directions for research involving 2-bromo-6-methoxy-4-(4-thiomorpholinylmethyl)phenol. One area of interest is the development of new therapeutic applications for this compound. For example, this compound may have potential as a treatment for other neurological disorders, such as Huntington's disease. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential toxicity, which may help to guide future research efforts.
properties
IUPAC Name |
2-bromo-6-methoxy-4-(thiomorpholin-4-ylmethyl)phenol | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16BrNO2S/c1-16-11-7-9(6-10(13)12(11)15)8-14-2-4-17-5-3-14/h6-7,15H,2-5,8H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UHVDFCFBENLBOH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C(=CC(=C1)CN2CCSCC2)Br)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16BrNO2S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
318.23 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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